2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide

• IUPAC Name: 2-[2-(4-butan-2-ylphenyl)-2-oxoethoxy]benzamide
• InChI: InChI=1S/C19H21NO3/c1-3-13(2)14-8-10-15(11-9-14)17(21)12-23-18-7-5-4-6-16(18)19(20)22/h4-11,13H,3,12H2,1-2H3,(H2,20,22)
• InChI Key: QLKPOHKJLWNZTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)C(=O)COC2=CC=CC=C2C(=O)N
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide is a chemical compound that belongs to the class of benzamides. This compound is widely used in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide involves the inhibition of HDAC activity. HDACs are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. Inhibition of HDAC activity by 2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide leads to the accumulation of acetylated histones, resulting in the activation of gene expression.
Biochemical and Physiological Effects:
2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide has been shown to have various biochemical and physiological effects. This compound has been reported to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide in lab experiments is its ability to selectively inhibit HDAC activity. This compound has been shown to have minimal toxicity and is well-tolerated in animal studies. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide in scientific research. One area of interest is the development of novel HDAC inhibitors with improved potency and selectivity. Another area of research is the identification of specific genes and pathways that are regulated by HDAC inhibition. Additionally, the potential therapeutic applications of HDAC inhibitors in various diseases continue to be an active area of research.

Synthesis Methods

The synthesis of 2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide involves the reaction of 4-Butan-2-ylphenylboronic acid with 2-bromoacetyl chloride in the presence of a palladium catalyst. The resulting compound is then treated with benzoyl chloride to obtain 2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide.

Scientific Research Applications

2-[2-(4-Butan-2-ylphenyl)-2-oxoethoxy]benzamide is widely used in scientific research due to its unique properties. This compound is known to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in regulating gene expression. HDAC inhibitors have been shown to have potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation.